10-(4-{2-[(10-aminodecyl)amino]ethyl}piperazin-1-yl)decan-1-amine

• IUPAC Name: N'-[2-[4-(10-aminodecyl)piperazin-1-yl]ethyl]decane-1,10-diamine
• InChI: InChI=1S/C26H57N5/c27-17-13-9-5-1-3-7-11-15-19-29-20-22-31-25-23-30(24-26-31)21-16-12-8-4-2-6-10-14-18-28/h29H,1-28H2
• InChI Key: DZOASMMITGLMLU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCCCCCCCCN)CCNCCCCCCCCCCN
• Molecular Formula: C26H57N5
• Molecular Weight: 439.8 g/mol

Description

10-(4-{2-[(10-aminodecyl)amino]ethyl}piperazin-1-yl)decan-1-amine, often referred to as 10-ADP, is a synthetic amine that has been used extensively in scientific research over the past several decades. It is a versatile compound that has a wide range of applications, from biochemical and physiological studies to drug development.

Scientific Research Applications

10-ADP has been used in a variety of scientific research applications. It has been used to study the structure and function of proteins and enzymes, as well as to study the structure and function of other biological molecules. It has also been used as a model system for studying the effects of drugs on the human body, as well as for studying the mechanism of action of various drugs. Additionally, 10-ADP has been used in the development of novel therapeutic agents.

Mechanism of Action

The exact mechanism of action of 10-ADP is not well understood. However, it is believed to interact with proteins and enzymes through hydrogen bonding, hydrophobic interactions, and electrostatic interactions. Additionally, it has been suggested that 10-ADP may also interact with other biological molecules such as DNA and lipids.
Biochemical and Physiological Effects
10-ADP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, as well as to modulate the activity of certain proteins. Additionally, 10-ADP has been shown to have an effect on the expression of certain genes, as well as to affect the levels of certain hormones.

Advantages and Limitations for Lab Experiments

10-ADP has a number of advantages for use in laboratory experiments. It is a relatively stable compound, and it is easy to synthesize in a laboratory setting. Additionally, 10-ADP has a low toxicity and is not known to be carcinogenic or mutagenic. However, 10-ADP does have some limitations, such as its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research involving 10-ADP. For example, further research could be conducted to better understand the exact mechanism of action of 10-ADP, as well as to determine its potential therapeutic applications. Additionally, further research could be conducted to explore the potential use of 10-ADP in drug development, as well as to study its effects on the expression of certain genes. Finally, further research could be conducted to explore the potential use of 10-ADP in other areas of scientific research, such as in the study of the structure and function of proteins and enzymes.

Synthesis Methods

10-ADP can be synthesized in a variety of ways. The most common method is a two-step synthesis process, which involves the reaction of a primary amine with an alkyl halide, followed by the reaction of the resulting secondary amine with an aldehyde or ketone. The first step of the reaction involves the formation of an imine, which is then reduced to an amine using a reducing agent such as sodium borohydride. The second step involves the reaction of the secondary amine with an aldehyde or ketone to form 10-ADP.